Cas no 6870-79-7 ((25S)-neospirost-4-en-3-one)

• Product Name: (25S)-neospirost-4-en-3-one
• CAS No: 6870-79-7
• MF: C₂₇H₄₀O₃
• MW: 412.60470867157
• CID: 1996784
• PubChem ID: 14185656
• Update Time: 2025-04-21

(25S)-neospirost-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (25S)-neospirost-4-en-3-one
• (25S)-Spirost-4-en-3-on
• (25S)-spirost-4-en-3-one
• Diosgenone
• Tamogenone
• (25R)-Spirost-4-en-3-one
• 6870-79-7

• Inchi： 1S/C27H40O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h13,16-17,20-24H,5-12,14-15H2,1-4H3
• InChI Key： AZXZUBZBLNFUPF-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(=O)C=2

Computed Properties

• Exact Mass: 412.29774513Da
• Monoisotopic Mass: 412.29774513Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 0
• Complexity: 787
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids